Cas no 2094954-01-3 (2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid)

• Product Name: 2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid
• CAS No: 2094954-01-3
• MF: C₁₅H₁₂BrClN₂O₄S
• MW: 431.688780784607
• CID: 5909319
• PubChem ID: 121579334
• Update Time: 2025-10-29

2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1187886
• Z2234636803
• 2-amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid
• 2094954-01-3
• 2-Amino-5-bromo-3-[[(E)-2-(2-chlorophenyl)ethenyl]sulfonylamino]benzoic acid
• 2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid

• Inchi： 1S/C15H12BrClN2O4S/c16-10-7-11(15(20)21)14(18)13(8-10)19-24(22,23)6-5-9-3-1-2-4-12(9)17/h1-8,19H,18H2,(H,20,21)/b6-5+
• InChI Key： MHDNUOGBTIXVET-AATRIKPKSA-N
• SMILES： BrC1C=C(C(=O)O)C(=C(C=1)NS(/C=C/C1C=CC=CC=1Cl)(=O)=O)N

Computed Properties

• Exact Mass: 429.93897g/mol
• Monoisotopic Mass: 429.93897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid

Introduction to 2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic Acid (CAS No. 2094954-01-3)

2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid, identified by its CAS number 2094954-01-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid is characterized by its complex arrangement of functional groups, including amino, bromo, and sulfonamido substituents. These features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases. The presence of multiple reactive sites in the structure of 2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid suggests its potential as a versatile scaffold for drug design. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors, to uncover new pharmacological effects.

One of the most compelling aspects of this compound is its ability to interact with biological systems in multiple ways. The amino group can participate in hydrogen bonding, while the bromo and sulfonamido groups can engage in electrostatic interactions. These properties make it an attractive candidate for developing drugs that require precise targeting and binding affinity.

Recent studies have begun to shed light on the potential applications of 2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid in therapeutic contexts. For instance, researchers have observed that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. This finding has sparked further investigation into its role as an anti-inflammatory agent.

The sulfonamido moiety in the molecule is particularly noteworthy, as sulfonamides are known for their broad spectrum of biological activities. This group has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the structure of 2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid may contribute to its observed biological effects by facilitating interactions with specific targets.

In addition to its potential therapeutic applications, 2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid has also attracted interest for its role in chemical biology research. Its complex structure provides a rich framework for studying molecular recognition processes and developing new methodologies for drug discovery. Researchers are leveraging computational tools and experimental techniques to explore its interactions with proteins and other biomolecules.

The synthesis of this compound presents unique challenges due to its intricate structure. However, advances in synthetic chemistry have made it possible to produce high-purity samples suitable for biological testing. The development of efficient synthetic routes has been a key focus for chemists working in this field, as it enables the rapid exploration of derivatives with tailored properties.

The bromo substituent in the molecule adds another layer of complexity and functionality. Bromine atoms can participate in various chemical reactions, including cross-coupling reactions commonly used in drug synthesis. This feature makes 2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid a valuable intermediate for constructing more complex molecules with desired pharmacological profiles.

Ongoing research is expanding our understanding of the biological significance of this compound. Studies are being conducted to elucidate the mechanisms by which it interacts with cellular targets and modulates physiological processes. These efforts are crucial for translating laboratory findings into tangible therapeutic benefits.

The future prospects for 2-Amino-5-bromo-3-[2-(2-chlorophenyl)ethenesulfonamido]benzoic acid are bright, with numerous avenues for further exploration remaining open. As our knowledge of biological systems continues to grow, so too will our ability to harness the potential of this compound for improving human health. The intersection of chemistry and biology will undoubtedly continue to yield innovative solutions to complex medical challenges.